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Compound of Interest

Compound Name: HO-PEG14-OH

Cat. No.: B1679189 Get Quote

In-Depth Technical Guide: HO-PEG14-OH
This guide provides core technical specifications for HO-PEG14-OH, a hydrophilic and

biocompatible polyethylene glycol (PEG) derivative. It is intended for researchers, scientists,

and professionals in drug development who utilize this molecule as a linker or spacer in various

bioconjugation and drug delivery applications.

Core Properties of HO-PEG14-OH
HO-PEG14-OH is a monodisperse PEG compound with 14 ethylene glycol units. Its

bifunctional nature, with hydroxyl groups at both termini, allows for versatile chemical

modifications. The key quantitative data for this compound are summarized below.

Property Value

CAS Number 1189112-05-7[1][2][3][4][5][6]

Molecular Weight 634.75 g/mol [2][3][5]

Alternate Molecular Weight 634.751 g/mol [1][7]

Molecular Formula C₂₈H₅₈O₁₅[1][2][5][7]

Synonyms

3,6,9,12,15,18,21,24,27,30,33,36,39-

Tridecaoxahentetracontane-1,41-diol, PEG14,

Diol PEG14[1][3]
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Experimental Workflow: Utilization in
Bioconjugation
The following diagram illustrates a generalized workflow for the use of HO-PEG14-OH in the

development of PEGylated therapeutics. This process leverages the terminal hydroxyl groups

for the attachment of various moieties.
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Caption: Generalized workflow for bifunctional PEGylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OH-PEG14-OH | CAS:1189112-05-7 | Biopharma PEG [biochempeg.com]

2. calpaclab.com [calpaclab.com]

3. purepeg.com [purepeg.com]

4. chempep.com [chempep.com]

5. HO-PEG14-OH | 1189112-05-7 [chemicalbook.com]

6. medchemexpress.com [medchemexpress.com]

7. HO-PEG14-OH [myskinrecipes.com]

To cite this document: BenchChem. [HO-PEG14-OH molecular weight and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679189#ho-peg14-oh-molecular-weight-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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